Cas no 134896-34-7 (2-Propoxyphenylboronic acid)

• Product Name: 2-Propoxyphenylboronic acid
• CAS No: 134896-34-7
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD03427191
• CID: 137184
• PubChem ID: 24879692
• Update Time: 2025-07-22

2-Propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propoxyphenylboronic acid
• 2-(N-PROPOXY)BENZENEBORONIC ACID
• Boronic acid,B-(2-propoxyphenyl)-
• (2-propoxyphenyl)boronic acid
• 2-Propoxybenzeneboronic acid
• PS-9580
• SY101553
• J-510294
• FT-0697588
• Z381513014
• 2-PROPOXYPHENYLBORONICACID
• CS-0152051
• A887799
• EN300-7291357
• DTXSID60400966
• N12107
• SCHEMBL1684575
• AKOS004116256
• 134896-34-7
• MFCD03427191
• AMY33155
• ZDPMWYOVDLDQDT-UHFFFAOYSA-N
• AB15061
• 2-Propoxyphenylboronic acid(Contains varying amounts of anhydride)
• DB-010483

• MDL： MFCD03427191
• Inchi： 1S/C9H13BO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6,11-12H,2,7H2,1H3
• InChI Key： ZDPMWYOVDLDQDT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1B(O)O)CCC

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 180.01

Experimental Properties

• Density: 1.1
• Melting Point: 65-69 °C (lit.)
• Boiling Point: 339.9°Cat760mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.514
• PSA: 49.69000
• LogP: 0.15520

2-Propoxyphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Additional information on 2-Propoxyphenylboronic acid

Recent Advances in the Application of 2-Propoxyphenylboronic acid (CAS: 134896-34-7) in Chemical Biology and Pharmaceutical Research

2-Propoxyphenylboronic acid (CAS: 134896-34-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This boronic acid derivative is particularly valued for its ability to form reversible covalent bonds with diols and other nucleophiles, making it a key player in the development of sensors, inhibitors, and therapeutic agents. Recent studies have explored its potential in targeted drug delivery, enzyme inhibition, and as a building block in the synthesis of complex molecules.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 2-Propoxyphenylboronic acid as a critical intermediate in the synthesis of novel proteasome inhibitors. The researchers demonstrated that the boronic acid moiety significantly enhances the binding affinity of these inhibitors to the proteasome's active site, leading to improved therapeutic efficacy in models of multiple myeloma. The study also noted the compound's favorable pharmacokinetic properties, including good solubility and stability under physiological conditions.

In the field of chemical biology, 2-Propoxyphenylboronic acid has been employed in the development of fluorescent sensors for glucose detection. A recent publication in ACS Sensors (2024) described a boronic acid-based sensor that utilizes the compound's reversible interaction with glucose to provide real-time monitoring of glucose levels in biological fluids. This innovation holds promise for non-invasive glucose monitoring in diabetic patients, addressing a critical need in healthcare.

Furthermore, the compound's role in catalysis has been explored in a study published in Organic Letters (2023). Researchers utilized 2-Propoxyphenylboronic acid as a catalyst in the Suzuki-Miyaura cross-coupling reaction, achieving high yields and selectivity in the synthesis of biaryl compounds. The study emphasized the compound's efficiency in facilitating carbon-carbon bond formation, which is a cornerstone of pharmaceutical synthesis.

Despite these advancements, challenges remain in the optimization of 2-Propoxyphenylboronic acid for broader applications. Issues such as potential toxicity and off-target effects in biological systems require further investigation. Ongoing research aims to address these concerns through structural modifications and the development of derivatives with enhanced specificity and reduced side effects.

In conclusion, 2-Propoxyphenylboronic acid (CAS: 134896-34-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a promising candidate for a wide range of applications, from drug development to diagnostic tools. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the life sciences.